molecular formula C12H10FNO2 B8518214 (5-Fluoro-quinolin-6-yl)-acetic acid methyl ester

(5-Fluoro-quinolin-6-yl)-acetic acid methyl ester

Cat. No.: B8518214
M. Wt: 219.21 g/mol
InChI Key: LZRDQCPWABMUCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Fluoro-quinolin-6-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H10FNO2 and its molecular weight is 219.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10FNO2

Molecular Weight

219.21 g/mol

IUPAC Name

methyl 2-(5-fluoroquinolin-6-yl)acetate

InChI

InChI=1S/C12H10FNO2/c1-16-11(15)7-8-4-5-10-9(12(8)13)3-2-6-14-10/h2-6H,7H2,1H3

InChI Key

LZRDQCPWABMUCB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=C(C2=C(C=C1)N=CC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

(5-Fluoro-quinolin-6-yl)-acetic acid tert-butyl ester (5 g, 19 mmol) in 25 ml of aq. NaOH (4N) was heated to reflux for 4 h. The mixture was washed with ethyl acetate and the aqueous layer was acidified to pH 5 with conc. HCl. The resulting precipitate was collected and washed with water and dried in vacuo to return (5-fluoro-quinolin-6-yl)-acetic acid. To this solid was added conc.H2SO4 (1.2 ml) and MeOH (20 ml) and the solution heated to reflux for 6 h. After cooling the solvent was removed in vacuo and the residue purified by flash column chromatography to return the title compound (2.0 g 48%).
Name
(5-Fluoro-quinolin-6-yl)-acetic acid tert-butyl ester
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One

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